Cas no 73664-60-5 (Benzaldehyde,3-(trifluoromethyl)-, oxime, hydrochloride, (E)- (9CI))

Benzaldehyde,3-(trifluoromethyl)-, oxime, hydrochloride, (E)- (9CI) structure
73664-60-5 structure
Product Name:Benzaldehyde,3-(trifluoromethyl)-, oxime, hydrochloride, (E)- (9CI)
CAS No:73664-60-5
MF:C8H7ClF3NO
MW:225.59549164772
CID:566269
PubChem ID:9588259
Update Time:2025-04-19

Benzaldehyde,3-(trifluoromethyl)-, oxime, hydrochloride, (E)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Benzaldehyde,3-(trifluoromethyl)-, oxime, hydrochloride, (E)- (9CI)
    • LogP
    • (NE)-N-[[3-(trifluoromethyl)phenyl]methylidene]hydroxylamine,hydrochloride
    • Benzaldehyde, m-trifluoromethyl-, oxime, hydrochloride, anti-
    • anti-m-Trifluoromethylbenzaldehyde oxime hydrochloride
    • 73664-60-5
    • anti-m-Trifluoromethylbenzaldoxime hydrochloride
    • Inchi: 1S/C8H6F3NO.ClH/c9-8(10,11)7-3-1-2-6(4-7)5-12-13;/h1-5,13H;1H/b12-5+;
    • InChI Key: RNZTUMOOVYNCPM-NKPNRJPBSA-N
    • SMILES: Cl.FC(C1C=CC=C(/C=N/O)C=1)(F)F

Computed Properties

  • Exact Mass: 225.0168260g/mol
  • Monoisotopic Mass: 225.0168260g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 190
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 32.6Ų

Experimental Properties

  • Boiling Point: 213.3°C at 760 mmHg
  • Flash Point: 82.8°C

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